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Technical Support Center: Bis-Tris Buffers
This technical support guide provides troubleshooting advice and frequently asked questions to

help researchers prevent pH drift in Bis-Tris buffer systems. Bis-Tris is an excellent buffer for

many biological applications due to its pKa of approximately 6.5 at 25°C, providing good

buffering capacity in the pH range of 5.8 to 7.2.[1] Maintaining a stable pH is critical for

experimental reproducibility.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the primary causes of pH drift in my Bis-Tris buffer?

A1: The most common causes of pH drift in a Bis-Tris buffer include:

Temperature Fluctuations: The pKa of Bis-Tris is temperature-dependent. As the temperature

of the solution changes, the pH will also change.[2]

Absorption of Atmospheric CO2: When exposed to air, the buffer can absorb carbon dioxide,

which forms carbonic acid and lowers the pH of the solution.[3] This is a significant issue in

open systems or during long-term storage if the container is not airtight.

Contamination: Microbial contamination can lead to changes in the buffer's composition and,

consequently, its pH.[2] Contamination from the experimental sample or other reagents can
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also alter the pH.

Incorrect Preparation: Errors in weighing the components, adjusting the pH, or measuring

the final volume can lead to a buffer that is not at the target pH and is less stable.

Q2: My Bis-Tris buffer's pH changes when I move it from the bench to a 4°C cold room. Is this

normal?

A2: Yes, this is normal. Bis-Tris has a temperature coefficient (ΔpKa/ΔT) of -0.017.[2] This

means that for every 1°C decrease in temperature, the pKa increases by 0.017 units, which will

cause a corresponding shift in the pH. It is crucial to measure and adjust the pH of your buffer

at the temperature at which you will be using it.[2]

Q3: How can I prevent CO2 from the air from affecting my buffer's pH?

A3: To minimize CO2 absorption, you should:

Prepare the buffer using deionized, degassed water.

Keep the buffer in a tightly sealed container.[4]

Prepare fresh buffer for critical applications.

If you need to stir the buffer for extended periods, do so gently to minimize the exchange of

air with the solution.[2]

Q4: What is the recommended storage procedure for Bis-Tris buffers?

A4: For long-term storage, it is recommended to store Bis-Tris buffer solutions at 2-8°C.[1] For

extended periods, stock solutions can be stored at -20°C for up to a year or at -80°C for up to

two years.[5] It is also good practice to sterile-filter the buffer solution through a 0.22 µm filter to

prevent microbial growth.[2]

Q5: The term "Bis-Tris methane" was used in my protocol. What does "methane" refer to?

A5: "Bis-Tris methane" is not a standard chemical name for a buffer. It is likely that your

protocol refers to a Bis-Tris buffer where the pH has been adjusted using methanesulfonic acid,

or it could be a typo. The principles of preventing pH drift discussed here apply regardless of
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the acid used to set the pH. The key is to use a strong acid to adjust the pH of the Bis-Tris free

base.

Quantitative Data Summary
The stability of a buffer's pH with temperature is a critical parameter. The temperature

coefficient (ΔpKa/ΔT) describes this relationship.

Buffer Component pKa at 25°C ΔpKa/ΔT (°C⁻¹) Useful pH Range

Bis-Tris 6.5[1] -0.017[2] 5.8 - 7.2[1][2]

Experimental Protocols
Protocol for Preparing a Stable 1 M Bis-Tris Stock
Solution (pH 6.5)
Materials:

Bis-Tris (FW: 209.24 g/mol )

High-purity, deionized water (dH₂O), recently degassed

Concentrated Hydrochloric Acid (HCl)

Calibrated pH meter and electrode

Stir plate and stir bar

Volumetric flask (1 L)

Sterile storage bottles

Procedure:

Add approximately 800 mL of dH₂O to a beaker.

Place the beaker on a stir plate and add a stir bar.
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Weigh out 209.24 g of Bis-Tris powder and add it to the water while stirring. Allow it to

dissolve completely. The initial pH of the solution will be alkaline.[6]

Once dissolved, place the pH electrode in the solution and monitor the pH.

Slowly add concentrated HCl dropwise to the solution to lower the pH.[7] Stir continuously to

ensure thorough mixing.

Continue adding HCl until the pH reaches 6.5. Be cautious not to overshoot the target pH.

Transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of dH₂O and add the rinse to the volumetric flask.

Bring the final volume to 1 L with dH₂O.[6]

For long-term storage, sterile-filter the solution through a 0.22 µm filter into sterile storage

bottles.

Label the bottles clearly with the buffer name, concentration, pH, and date of preparation.
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Caption: Workflow for preparing a stable Bis-Tris buffer.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.aatbio.com/resources/buffer-preparations-and-recipes/bis-tris-buffer-ph-6-5
https://www.hbdsbio.com/bis-tris-buffer-solution-ph-adjustment-method.html
https://www.aatbio.com/resources/buffer-preparations-and-recipes/bis-tris-buffer-ph-6-5
https://www.benchchem.com/product/b1192420?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH Drift Observed

Is the temperature constant?

Is the buffer
exposed to air?

Yes

Adjust pH at the
working temperature.

No

Was the buffer
prepared correctly?

No

Store in airtight container.
Use fresh buffer.

Yes

Remake buffer following
the correct protocol.

No

Check for contamination.
Sterile filter.

Yes

Yes No Yes No Yes No

Click to download full resolution via product page

Caption: Troubleshooting logic for Bis-Tris buffer pH drift.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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